5-thia-1,10-diazatricyclo[6.3.0.02,6]undeca-2,6,8,10-tetraene

• CAS No.: 389860-21-3
• Molecular Formula: C8H6N2S
• Molecular Weight: 162.21 g/mol
• IUPAC Name: 5-thia-1,10-diazatricyclo[6.3.0.02,6]undeca-2,6,8,10-tetraene
• InChI: InChI=1S/C8H6N2S/c1-2-11-8-3-6-4-9-5-10(6)7(1)8/h1,3-5H,2H2
• InChI Key: LBTFTJOBVFHKCW-UHFFFAOYSA-N
• Canonical SMILES: C1C=C2C(=CC3=CN=CN23)S1

Description

5-thia-1,10-diazatricyclo[63002,6]undeca-2,6,8,10-tetraene is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

The synthesis of 5-thia-1,10-diazatricyclo[6.3.0.02,6]undeca-2,6,8,10-tetraene involves multiple steps and specific reaction conditions. The synthetic routes typically include the formation of the tricyclic core through cyclization reactions. Industrial production methods may involve optimizing these reactions to achieve higher yields and purity.

Chemical Reactions Analysis

5-thia-1,10-diazatricyclo[6.3.0.02,6]undeca-2,6,8,10-tetraene undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology and medicine, it may be studied for its potential therapeutic properties. Industrial applications could include its use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 5-thia-1,10-diazatricyclo[6.3.0.02,6]undeca-2,6,8,10-tetraene involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

5-thia-1,10-diazatricyclo[6.3.0.02,6]undeca-2,6,8,10-tetraene can be compared with other similar compounds, such as 10-methyl-7-thia-1,9-diazatricyclo[6.3.0.02,6]undeca-2(6),8,10-triene-11-carboxylic acid . The uniqueness of this compound lies in its specific structural features and the resulting chemical properties.